Cas no 2763751-31-9 (2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1))

• Product Name: 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1)
• CAS No: 2763751-31-9
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• CID: 5971568
• PubChem ID: 165996261
• Update Time: 2025-06-09

2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1)
• N-methyl-1-(oxazol-2-yl)methanamine (hydrochloride)
• 2763751-31-9
• Z5810628036
• methyl[(1,3-oxazol-2-yl)methyl]amine hydrochloride
• EN300-37359154

• Inchi： 1S/C5H8N2O.ClH/c1-6-4-5-7-2-3-8-5;/h2-3,6H,4H2,1H3;1H
• InChI Key： CHXKPSHDDOHLRX-UHFFFAOYSA-N
• SMILES： O1C=CN=C1CNC.[H]Cl

Computed Properties

• Exact Mass: 148.0403406g/mol
• Monoisotopic Mass: 148.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1)

Introduction to 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) (CAS No. 2763751-31-9)

2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1), with the CAS number 2763751-31-9, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features and potential biological activities. The compound is a salt form of N-methyl-2-oxazolylmethanamine, which has been the subject of extensive research due to its potential therapeutic applications.

The molecular structure of 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) consists of an oxazole ring attached to a methylamine group, with the entire molecule being protonated and forming a salt with hydrochloric acid. This structure confers the compound with specific physicochemical properties that are crucial for its biological activity and pharmacological profile. The oxazole ring is known for its stability and ability to form hydrogen bonds, which can influence the compound's interactions with biological targets.

In recent studies, 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) has shown promising results in various biological assays. One notable area of research is its potential as a modulator of neurotransmitter systems. Studies have indicated that this compound can interact with receptors involved in the regulation of neurotransmitters such as serotonin and dopamine. These interactions have been linked to potential therapeutic effects in conditions such as depression and anxiety disorders.

Furthermore, 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) has also been studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the drug can reach its intended targets in sufficient concentrations to exert its therapeutic effects.

In addition to its potential therapeutic applications, 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) has been explored for its use as a research tool in understanding the mechanisms of various biological processes. Its ability to modulate specific receptors and pathways makes it a valuable compound for investigating the underlying mechanisms of diseases and developing new therapeutic strategies.

The synthesis of 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) has been optimized through various synthetic routes, ensuring high yields and purity levels. These synthetic methods involve the reaction of 2-oxazolylmethyl chloride with methylamine followed by treatment with hydrochloric acid to form the salt. The availability of efficient synthetic protocols has facilitated the production of this compound on both laboratory and industrial scales.

In conclusion, 2-Oxazolemethanamine, N-methyl-, hydrochloride (1:1) (CAS No. 2763751-31-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.